Cas no 4720-42-7 (Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI))

Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI) structure
4720-42-7 structure
Product Name:Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI)
CAS No:4720-42-7
MF:C13H9FO3S
MW:264.272166013718
CID:335013
PubChem ID:5235373
Update Time:2025-04-19

Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI)
    • 2-[5-(4-fluorobenzoyl)thiophen-2-yl]acetic acid
    • SCHEMBL7814255
    • 339098-81-6
    • SMR000126562
    • MLS000594382
    • AKOS005103508
    • 4720-42-7
    • MFCD00664632
    • 8L-006
    • 2-[5-(4-fluorobenzoyl)-2-thienyl]acetic acid
    • Oprea1_195641
    • HMS2326K14
    • DTXSID70412116
    • 2-[5-(4-fluorobenzoyl)thiophen-2-yl]aceticacid
    • CHEMBL1701277
    • Inchi: 1S/C13H9FO3S/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(18-11)7-12(15)16/h1-6H,7H2,(H,15,16)
    • InChI Key: TZXDDHTZRXJOMK-UHFFFAOYSA-N
    • SMILES: S1C(C(C2C=CC(=CC=2)F)=O)=CC=C1CC(=O)O

Computed Properties

  • Exact Mass: 264.02567
  • Monoisotopic Mass: 264.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.4
  • Boiling Point: 457.5°Cat760mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.611
  • PSA: 54.37
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